Cas no 1780964-59-1 (8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride)
8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride is a fluorinated spirocyclic amine derivative with a rigid bicyclic structure, offering unique steric and electronic properties. The presence of two fluorine atoms at the 8-position enhances its metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry. The hydrochloride salt form improves solubility and handling for synthetic applications. This compound is particularly useful in the development of bioactive molecules, including CNS-targeting agents, due to its spirocyclic scaffold, which can influence conformational rigidity and receptor binding. Its structural features make it a versatile building block for drug discovery and pharmaceutical research.
![8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride structure](https://ossimg.kuujia.com/scimg/1781000/1780964-59-1x500.png)
1780964-59-1 structure
Product Name:8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride
CAS No:1780964-59-1
MF:C9H16ClF2N
MW:211.679848670959
MDL:MFCD28975525
CID:3042008
PubChem ID:105465585
Update Time:2025-06-07
8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride
- 8,8-Difluoro-2-azaspiro[4.5]decane HCl
- AK340537
- 2-Azaspiro[4.5]decane, 8,8-difluoro-, hydrochloride (1:1)
- DS-12854
- C9H16ClF2N
- 1780964-59-1
- CS-0049982
- MFCD28975525
- SY100446
- 8,8-Difluoro-2-azaspiro[4.5]decanehydrochloride
- 8,8-difluoro-2-azaspiro[4.5]decane;hydrochloride
- Z2311265698
- AKOS027338425
- EN300-1716061
- P15447
- 8,8-Difluoro-2-aza-spiro[4.5]decane hydrochloride
- FWC96459
-
- MDL： MFCD28975525
- Inchi： 1S/C9H15F2N.ClH/c10-9(11)3-1-8(2-4-9)5-6-12-7-8;/h12H,1-7H2;1H
- InChI Key： AWPRMDVJKLGPSS-UHFFFAOYSA-N
- SMILES： Cl.FC1(CCC2(CNCC2)CC1)F
Computed Properties
- Exact Mass: 211.0939335g/mol
- Monoisotopic Mass: 211.0939335g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 169
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12
8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Inert atmosphere,Room Temperature
8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A289001076-1g |
8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride |
1780964-59-1 | 97% | 1g |
710.20 USD | 2021-06-15 | |
| Chemenu | CM211926-1g |
8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride |
1780964-59-1 | 95%+ | 1g |
$626 | 2021-08-04 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD447823-100mg |
8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride |
1780964-59-1 | 97% | 100mg |
￥628.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD447823-250mg |
8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride |
1780964-59-1 | 97% | 250mg |
￥1256.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD447823-1g |
8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride |
1780964-59-1 | 97% | 1g |
￥3564.0 | 2022-03-01 | |
| TRC | D458530-2.5mg |
8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride |
1780964-59-1 | 2.5mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D458530-5mg |
8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride |
1780964-59-1 | 5mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D458530-25mg |
8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride |
1780964-59-1 | 25mg |
$ 230.00 | 2022-06-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D898503-1g |
8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride |
1780964-59-1 | 97% | 1g |
￥2,210.40 | 2022-01-13 | |
| Enamine | EN300-1716061-100mg |
8,8-difluoro-2-azaspiro[4.5]decane hydrochloride |
1780964-59-1 | 95.0% | 100mg |
$114.0 | 2022-02-28 |
8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride Suppliers
Amadis Chemical Company Limited
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(CAS:1780964-59-1)8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride
Order Number:A919184
Stock Status:in Stock
Quantity:10g/500mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:08
Price ($):2272.0/463.0
Email:sales@amadischem.com
8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1780964-59-1)8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride
Purity:99%/99%
Quantity:10g/500mg
Price ($):2272.0/463.0